Cas no 2228788-26-7 (tert-butyl N-{3-amino-2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate
• CAS No: 2228788-26-7
• MF: C₁₄H₂₃F₃N₄O₂
• MW: 336.353233575821
• CID: 6242906
• PubChem ID: 165834885
• Update Time: 2025-10-17

tert-butyl N-{3-amino-2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate
• EN300-1887069
• tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate
• 2228788-26-7

• Inchi： 1S/C14H23F3N4O2/c1-12(2,3)23-11(22)19-8-13(4,7-18)10-6-9(14(15,16)17)20-21(10)5/h6H,7-8,18H2,1-5H3,(H,19,22)
• InChI Key： KTOACIQFZUGOHP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)(CN)CNC(=O)OC(C)(C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 336.17731048g/mol
• Monoisotopic Mass: 336.17731048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{3-amino-2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate (CAS No. 2228788-26-7)

The compound tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate (CAS No. 2228788-26-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyrazole core and a tert-butyl carbamate protecting group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

One of the key features of tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate is its versatility. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in the development of bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining attention for their improved pharmacokinetic properties. Additionally, the tert-butyl carbamate moiety serves as a protective group for amines, enabling selective reactions in multi-step syntheses.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in designing novel therapeutics and agrochemicals. The 1-methyl-3-(trifluoromethyl)-1H-pyrazole fragment in this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. This has led to increased searches for "trifluoromethylpyrazole synthesis" and "pyrazole-based drug intermediates" in scientific databases and AI-driven research tools. The compound's CAS No. 2228788-26-7 is often queried by chemists seeking high-purity building blocks for their projects.

From a synthetic perspective, tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate offers several advantages. Its well-defined structure allows for precise modifications, making it a favorite among researchers working on structure-activity relationship (SAR) studies. The compound's stability under various reaction conditions also makes it suitable for scalable production, addressing the growing need for reliable intermediates in industrial R&D. Furthermore, its compatibility with modern coupling reactions, such as amide bond formation and cross-coupling, expands its utility in diverse chemical workflows.

Environmental and regulatory considerations are also shaping the interest in this compound. With the rise of green chemistry initiatives, researchers are exploring safer and more sustainable synthetic routes for fluorinated compounds. tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate is often discussed in the context of atom economy and waste reduction, as its efficient synthesis minimizes hazardous byproducts. This aligns with the broader industry shift toward eco-friendly chemical processes.

In conclusion, tert-butyl N-{3-amino-2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate (CAS No. 2228788-26-7) represents a cutting-edge intermediate with broad applications in drug discovery and agrochemical development. Its structural features, combined with the rising demand for fluorinated heterocycles, position it as a compound of significant interest in both academic and industrial settings. As research continues to uncover new uses for this molecule, its relevance in the scientific community is expected to grow further.